Cas no 92819-12-0 (ethyl 2-acetamido-1,3-thiazole-4-carboxylate)

Ethyl 2-acetamido-1,3-thiazole-4-carboxylate is a heterocyclic compound featuring a thiazole core functionalized with an acetamido group at the 2-position and an ethyl ester at the 4-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The ester moiety allows for further derivatization, while the acetamido group enhances stability and reactivity in nucleophilic substitutions. Its well-defined crystalline form ensures consistent purity, making it suitable for precision applications. The compound’s balanced solubility in polar and nonpolar solvents facilitates its use in diverse reaction conditions. It is commonly employed in the synthesis of bioactive molecules, including potential antimicrobial and anti-inflammatory agents.
ethyl 2-acetamido-1,3-thiazole-4-carboxylate structure
92819-12-0 structure
Product Name:ethyl 2-acetamido-1,3-thiazole-4-carboxylate
CAS No:92819-12-0
MF:C8H10N2O3S
MW:214.241600513458
MDL:MFCD02180650
CID:1976544
PubChem ID:702548
Update Time:2025-05-28

ethyl 2-acetamido-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-(acetylamino)-, ethyl ester
    • ethyl 2-acetamidothiazole-4-carboxylate
    • MFCD02180650
    • SCHEMBL4871149
    • MLS001004658
    • Z27371073
    • DB-202288
    • CS-0213042
    • ALBB-020044
    • F0060-0147
    • 92819-12-0
    • SMR000348268
    • CHEMBL1558259
    • 2-(Acetylamino)-4-thiazolecarboxylic acid ethyl ester
    • IFLab1_000338
    • RJJRNCMTKFEYCB-UHFFFAOYSA-N
    • AKOS000264754
    • BS-33212
    • ethyl 2-acetamido-1,3-thiazole-4-carboxylate
    • ethyl 2-(acetylamino)-1,3-thiazole-4-carboxylate
    • IDI1_008557
    • HMS1412P08
    • HMS2698C10
    • ethyl2-acetamidothiazole-4-carboxylate
    • SR-01000631249-1
    • CCG-41152
    • MDL: MFCD02180650
    • Inchi: 1S/C8H10N2O3S/c1-3-13-7(12)6-4-14-8(10-6)9-5(2)11/h4H,3H2,1-2H3,(H,9,10,11)
    • InChI Key: RJJRNCMTKFEYCB-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1NC(C)=O

Computed Properties

  • Exact Mass: 214.04121336Da
  • Monoisotopic Mass: 214.04121336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 96.5Ų

ethyl 2-acetamido-1,3-thiazole-4-carboxylate Pricemore >>

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